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Compound of Interest

N-tert-Butoxycarbonyl-N-
Compound Name:
methylalanine

Cat. No.: B558136

For researchers, scientists, and professionals in drug development, the proper handling and
disposal of chemical reagents are paramount to ensuring laboratory safety and environmental
compliance. This guide provides detailed, step-by-step procedures for the safe disposal of N-
tert-Butoxycarbonyl-N-methylalanine, a common reagent in peptide synthesis.

While N-tert-Butoxycarbonyl-N-methylalanine is not classified as a hazardous substance
under Regulation (EC) No 1272/2008, adherence to standard laboratory safety protocols is
essential.[1][2] This includes wearing appropriate personal protective equipment (PPE), such
as gloves and safety glasses, and working in a well-ventilated area to avoid dust formation.[1]

[3][4]

Chemical and Physical Properties

For easy reference, the key identifiers for N-tert-Butoxycarbonyl-N-methylalanine are
summarized in the table below.

Identifier Value

CAS Number 16948-16-6[1]
Molecular Formula C9H17NO4
Molecular Weight 203.24 g/mol [2]
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Step-by-Step Disposal Protocol

The following protocol outlines the recommended procedure for the disposal of N-tert-
Butoxycarbonyl-N-methylalanine. This process is designed to be straightforward while
ensuring safety and compliance with typical laboratory standards.

» Waste Identification and Segregation:
o ldentify the waste as non-hazardous chemical waste.

o Segregate it from other laboratory waste streams, such as hazardous chemicals, sharps,
and biological waste.

o Containerization:

o Place the waste N-tert-Butoxycarbonyl-N-methylalanine in a clean, dry, and sealable
container.[3]

o Ensure the container is clearly labeled as "N-tert-Butoxycarbonyl-N-methylalanine
Waste" and includes the CAS number (16948-16-6).

e Spill Management:

o

In the event of a spill, first, ensure the area is well-ventilated.

o

Wear appropriate PPE, including gloves and safety glasses.[3]

[¢]

Use a dry clean-up method; sweep or shovel the spilled material into a designated waste
container.[3][4] Avoid generating dust.

[¢]

Do not use air hoses for cleaning.

[¢]

Following clean-up, wash hands and any affected skin area with soap and water.
» Final Disposal:

o For final disposal, it is recommended to contact a licensed disposal company to handle the
surplus or non-recyclable material.[2]
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o Alternatively, dispose of the contained waste as an unused product in accordance with
local, state, and federal regulations.[2] Do not let the product enter drains.[2]

Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of N-tert-
Butoxycarbonyl-N-methylalanine.
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Start: Identify Waste
N-tert-Butoxycarbonyl-N-methylalanine

l

Is the container empty and clean?

Place in a labeled, sealed container for chemical waste

Decontaminate with appropriate solvent

Is there a spill?

Dispose as regular lab glass/plastic

Follow Spill Management Protocol:
- Wear PPE
- Sweep up solid
- Place in waste container

Store container in designated waste area

Arrange for disposal by a licensed waste management company

End

Click to download full resolution via product page

Caption: Disposal workflow for N-tert-Butoxycarbonyl-N-methylalanine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. tcichemicals.com [tcichemicals.com]

e 2. cdhfinechemical.com [cdhfinechemical.com]

3. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
4. fishersci.com [fishersci.com]

« To cite this document: BenchChem. [Safe Disposal of N-tert-Butoxycarbonyl-N-
methylalanine: A Procedural Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b558136#n-tert-butoxycarbonyl-n-methylalanine-
proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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